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Abstract

Bayin (C21H20009) is a flavonoid, a class of polyphenolic secondary metabolites found in
plants. This technical guide provides a comprehensive overview of the chemical structure and
properties of Bayin. Extensive literature searches indicate a notable absence of published
studies on the specific biological activities, mechanisms of action, and associated signaling
pathways of this particular compound. This guide summarizes the known chemical data for
Bayin and provides a general overview of the well-documented biological activities of the
broader flavonoid class to offer context for potential future research.

Chemical Structure and Identification

Bayin is a flavone glycoside, characterized by a C-glycosidic bond where a glucose unit is
attached to the C-8 position of the flavone backbone. The core structure is based on 2-
phenylchromen-4-one.

o |[UPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yllchromen-4-one[1]

e Molecular Formula: C21H2009[1]
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e CAS Number: 3681-96-7[1]
e PubChem CID: 21721991[1]

e SMILES: C1=CC(=CC=C1C2=CC(=0)C3=C(02)C(=C(C=C3)O)[C@H]4--INVALID-LINK--
C0O)0)0)0)0[1]

« InChl: InNChl=1S/C21H2009/c22-8-15-17(26)18(27)19(28)21(30-15)16-12(24)6-5-11-
13(25)7-14(29-20(11)16)9-1-3-10(23)4-2-9/h1-7,15,17-19,21-24,26-
28H,8H2/t15-,17-,18+,19-,21+/m1/s1[1]

Chemical Structure Diagram dot

// Atom nodes with positions C1 [pos="1.0,2.0!", label="C"]; C2 [pos="1.0,0.5!", label="C"]; C3
[pos="2.0,0.0!", label="C"]; C4 [pos="3.0,0.5!", label="C"]; C5 [pos="3.0,2.0!", label="C"]; C6
[pos="2.0,2.5!", label="C"];

C7 [pos="4.0,0.0!", label="C"]; O1 [pos="4.5,-1.0!", label="0"]; C8 [pos="5.5,-1.0!", label="C"];
C9 [pos="6.0,0.0!", label="C"]; C10 [pos="5.5,1.0!", label="C"]; C11 [pos="4.0,1.0!", label="C"];
02 [pos="3.5,2.5!", label="0"];

03 [pos="6.5,-2.0!", label="=0"];

C12 [pos="6.5,2.0!", label="C'"]; C13 [pos="7.5,2.5!", label="C']; C14 [pos="8.5,2.0", label="C"];
C15 [pos="8.5,1.0!", label="C'"]; C16 [pos="7.5,0.5!", label="C"];

04 [pos="9.5,2.5!", label="OH"]; O5 [pos="6.0,3.0!", label="OH"];

/I Glucose Ring C1' [pos="2.0,4.0!", label="C"]; C2' [p0os="1.0,4.5!", label="C"]; C3'
[pos="1.0,5.5!", label="C"]; C4' [pos="2.0,6.0!", label="C"]; C5' [pos="3.0,5.5!", label="C"]; O6'
[pos="3.0,4.5!", label="0"];

O7' [pos="0.0,4.0!", label="OH"]; O8' [pos="0.0,6.0!", label="OH"]; 09" [pos="2.0,7.0!",
label="OH"]; C6' [p0s="4.0,6.0"", label="CH2OH"];

// Edges for Benzene Ring 1 C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;
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// Edges for the main structure C4 -- C7; C7 -- O1; O1 -- C8; C8 -- C9; C9 -- C10; C10 -- C11;
C11 -- C4; C11 -- O2; O2 -- C5;

C8 -- O3 [style=dashed]; // Double bond representation
C10 -- C12; C12 -- C13; C13 -- C14; C14 -- C15; C15 -- C16; C16 -- C9;
C14 -- 04; C6 -- O5;

// Edges for Glucose Ring C1'-- C2"; C2'-- C3'; C3'-- C4"; C4' -- C5'; C5'-- 06'; O6' -- C1'; C1' -
- C6;

C2'--07';,C3 --08'; C4'-- 09'; C5' -- C6'; }

Caption: General overview of key signaling pathways modulated by flavonoids.

Experimental Protocols

As there are no published experimental studies specifically investigating Bayin, this guide
cannot provide detailed methodologies for its analysis. Researchers interested in studying
Bayin would need to develop and validate their own protocols based on standard assays for
flavonoid compounds. This would typically involve:

 Invitro assays: Cellular viability assays (e.g., MTT, XTT), enzyme inhibition assays,
antioxidant capacity assays (e.g., DPPH, ABTS), and molecular biology techniques (e.g.,
Western blotting, gPCR) to probe effects on signaling pathways.

« In vivo studies: Utilizing appropriate animal models to assess bioavailability, efficacy, and
toxicity.

Conclusion and Future Directions

Bayin (C21H2009) is a structurally defined flavonoid for which biological activity data is
currently absent from scientific literature. This presents a clear opportunity for original research.
Based on the known activities of the flavonoid class, initial investigations could focus on its
potential antioxidant, anti-inflammatory, or cytotoxic properties. Elucidating the biological profile
of Bayin and its mechanism of action could provide valuable insights for the drug development
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community. Future work should prioritize in vitro screening to identify potential biological
targets, followed by more in-depth mechanistic studies and eventual in vivo validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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